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Compound of Interest

3,3,5,5-
Compound Name: _
Tetramethylcyclohexanamine

Cat. No.: B1343914

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3,5,5-Tetramethylcyclohexanamine is a saturated cyclic amine. Its structural features,
including a substituted cyclohexane ring, suggest potential applications in pharmaceutical and
materials science as a building block or intermediate. A thorough understanding of its
physicochemical properties is fundamental for its application in research and development,
particularly in areas such as solubility, formulation, and predicting its behavior in biological
systems.

This technical guide provides a summary of the available and predicted physicochemical
properties of 3,3,5,5-Tetramethylcyclohexanamine and its hydrochloride salt. Due to a
scarcity of experimentally determined data for the free base, this document presents predicted
values to guide researchers. Furthermore, general experimental protocols for determining key
physicochemical parameters are detailed.

Physicochemical Data

Quantitative data for 3,3,5,5-Tetramethylcyclohexanamine and its hydrochloride salt are
summarized in the table below. It is critical to note that the data for the free base are predicted
values based on its chemical structure, as experimental data is not readily available in the
peer-reviewed literature.
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Property

3,3,5,5-
Tetramethylcyclohexanami
ne (Free Base) - Predicted

3,3,5,5-
Tetramethylcyclohexanami
ne Hydrochloride

Molecular Formula C1oH21N C10H22CIN
Molecular Weight 155.28 g/mol 191.74 g/mol [1]
Boiling Point 195.3 °C (at 760 mmHg) Not Available
Melting Point Not Available Not Available
Density 0.84 g/lcm?3 Not Available
- Expected to be higher than the
Water Solubility 1.8g/L
free base
LogP (Octanol-Water Partition )
o 2.9 Not Available
Coefficient)
pKa 10.8 Not Available
CCl(C)cc(N)ce(o)
SMILES CCl(C)cCc(N)cec(ey(e)e
(C)c1.Cl1]
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Disclaimer: The physicochemical properties for the free base are predicted using computational

models and should be used as estimations. Experimental verification is recommended.

Experimental Protocols

The following are generalized experimental protocols for determining the key physicochemical

properties of amines. These methods can be adapted for 3,3,5,5-

Tetramethylcyclohexanamine.

Determination of Boiling Point (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.
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Methodology:
e A small amount of the amine is placed in a small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
amine.

e The test tube is attached to a thermometer.

e The assembly is heated in a Thiele tube containing a high-boiling point oil to ensure uniform
heating.[2]

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.[2]

e The heat source is removed, and the temperature at which the liquid just begins to enter the
capillary tube upon cooling is recorded as the boiling point.[2]

Determination of Melting Point (Capillary Method)

The melting point is the temperature at which a solid becomes a liquid. For amine
hydrochlorides, this is a key property.

Methodology:

A small, dry sample of the amine hydrochloride is packed into a capillary tube.[3][4]

The capillary tube is placed in a melting point apparatus.[5]

The sample is heated at a controlled rate.

The temperature range from which the first droplet of liquid is observed to the temperature at
which the entire sample has melted is recorded as the melting point range.[6]

Determination of Aqueous Solubility

Solubility is the maximum concentration of a solute that can dissolve in a solvent at a given
temperature.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://jan.ucc.nau.edu/~jkn/235Manual
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Methodology:

o Add a small, pre-weighed amount of the amine to a known volume of distilled water in a test
tube.

« Vigorously stir or shake the mixture for a set period to ensure equilibrium is reached.[7]

« If the substance dissolves completely, add more until a saturated solution with excess solid is
formed.

e The concentration of the dissolved amine can be determined by techniques such as titration
or UV-Vis spectroscopy after separating the undissolved solid.

Visualizations
General Workflow for Physicochemical Property
Determination

The following diagram illustrates a general workflow for the experimental determination of the
key physicochemical properties of a chemical compound like 3,3,5,5-
Tetramethylcyclohexanamine.
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Caption: Workflow for Physicochemical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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